Cas no 2171818-64-5 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid
• CAS No: 2171818-64-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6008100
• PubChem ID: 165537564
• Update Time: 2025-05-22

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid
• 2171818-64-5
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-2-methylbutanoic acid
• EN300-1521623

• Inchi： 1S/C28H34N2O5/c1-19(26(32)33)13-16-29-25(31)17-28(14-7-2-8-15-28)30-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZPGVHDRIAIIXHG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCC(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid: A Comprehensive Overview

The compound 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid, with the CAS number 2171818-64-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a cyclohexyl group, a methoxycarbonyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and peptide synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. The Fmoc group, in particular, has been extensively used as a protecting group in solid-phase peptide synthesis (SPPS). This group is highly stable under basic conditions and can be easily removed under acidic conditions, making it ideal for large-scale peptide synthesis. The integration of the Fmoc group into this compound underscores its potential role in the construction of complex peptides and proteins with high precision.

The structural complexity of this compound also lends itself to its use in medicinal chemistry. The cyclohexyl group provides rigidity to the molecule, which can enhance its binding affinity to target proteins. Additionally, the methoxycarbonyl group introduces electronic diversity, which can be exploited to modulate the molecule's pharmacokinetic properties. Recent research has demonstrated that such modifications can significantly improve the bioavailability and efficacy of drug candidates.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of these reactions. This approach not only reduces reaction times but also minimizes the formation of by-products, making it a more sustainable method for large-scale production.

The application of this compound extends beyond traditional pharmaceuticals. It has been explored as a building block in the construction of bioconjugates, such as antibody-drug conjugates (ADCs), which are revolutionizing cancer therapy. The ability to precisely control the placement of functional groups on this compound allows for the creation of ADCs with enhanced targeting specificity and reduced toxicity.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the compound exhibits strong binding affinities towards several therapeutic targets, including kinases and proteases. These findings have paved the way for its use in lead optimization campaigns aimed at discovering novel therapeutic agents.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool in advancing modern medicine.